1-methyl-4-(2-naphthylsulfinyl)piperazine

• IUPAC Name: 1-methyl-4-naphthalen-2-ylsulfinylpiperazine
• InChI: InChI=1S/C15H18N2OS/c1-16-8-10-17(11-9-16)19(18)15-7-6-13-4-2-3-5-14(13)12-15/h2-7,12H,8-11H2,1H3
• InChI Key: CDLNMWHTCACDOF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol

Description

1-methyl-4-(2-naphthylsulfinyl)piperazine, commonly known as MNSP, is a chemical compound that has been extensively studied in scientific research. It is a piperazine derivative that has shown promising results in various fields of research, including medicinal chemistry, pharmacology, and neuroscience.

Scientific Research Applications

MNSP has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antidepressant, anxiolytic, and antinociceptive effects in animal models. MNSP has also been investigated for its potential as a neuroprotective agent in conditions such as Parkinson's disease and Alzheimer's disease. Additionally, MNSP has been studied for its potential as a radiotracer for imaging studies in the brain.

Mechanism of Action

The exact mechanism of action of MNSP is not fully understood. However, it has been proposed that MNSP acts as a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor agonist. It has also been suggested that MNSP may modulate the activity of the GABAergic system, which is involved in the regulation of anxiety and depression.
Biochemical and Physiological Effects:
MNSP has been shown to affect several neurotransmitter systems, including serotonin, dopamine, and GABA. It has been reported to increase the levels of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. MNSP has also been shown to modulate the activity of the GABAergic system, which may contribute to its antinociceptive effects.

Advantages and Limitations for Lab Experiments

MNSP has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. Additionally, MNSP has been extensively studied in animal models, which provides a wealth of data for researchers. However, there are also some limitations to using MNSP in lab experiments. For example, the exact mechanism of action is not fully understood, which may limit its potential therapeutic applications. Additionally, MNSP has not been extensively studied in humans, which may limit its translational potential.

Future Directions

There are several future directions for research on MNSP. One area of interest is the potential therapeutic applications of MNSP in conditions such as depression, anxiety, and pain. Additionally, further studies are needed to fully understand the mechanism of action of MNSP and its effects on neurotransmitter systems. Finally, more research is needed to determine the safety and efficacy of MNSP in humans.

Synthesis Methods

MNSP can be synthesized using several methods, including the reaction of 1-methylpiperazine with 2-naphthalenesulfonyl chloride in the presence of a base such as triethylamine. The reaction yields MNSP as a white crystalline solid with a high purity level. Other methods, such as the reaction of 1-methylpiperazine with 2-naphthalenesulfinic acid, have also been reported.